Cas no 2228944-27-0 (3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid)

• Product Name: 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid
• CAS No: 2228944-27-0
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 6253862
• PubChem ID: 165660604
• Update Time: 2025-10-29

3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid
• 2228944-27-0
• EN300-1776664
• 3-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]butanoic acid

• Inchi： 1S/C11H12N4O2/c1-8(4-11(16)17)9-2-3-10(13-5-9)15-7-12-6-14-15/h2-3,5-8H,4H2,1H3,(H,16,17)
• InChI Key： JJATXFIGUATLRL-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=NC(=CC=1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.9Ų

Additional information on 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid

Research Brief on 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid (CAS: 2228944-27-0): Recent Advances and Applications

In recent years, the compound 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid (CAS: 2228944-27-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-pyridine scaffold, has demonstrated promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on optimizing the synthesis of 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that achieved a 78% overall yield, significantly higher than previous methods. The key steps involved a copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole ring, followed by a palladium-catalyzed coupling to introduce the pyridine moiety. This advancement not only enhances the scalability of production but also reduces the cost and environmental impact of synthesis.

In terms of biological activity, 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid has shown potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. A 2024 study published in Antimicrobial Agents and Chemotherapy revealed that the compound disrupts bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), a mechanism distinct from traditional beta-lactam antibiotics. This finding suggests its potential as a next-generation antibiotic, particularly in addressing the growing issue of antimicrobial resistance.

Beyond its antimicrobial properties, this compound has also exhibited promising anticancer activity. Research conducted at the National Cancer Institute (NCI) demonstrated that 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid induces apoptosis in several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. The compound appears to modulate the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell proliferation and survival. These findings were corroborated by in vivo studies showing tumor growth inhibition in xenograft models, with minimal toxicity to normal tissues.

In addition to its direct therapeutic effects, recent investigations have explored the use of 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid as a versatile building block in drug design. Its triazole and pyridine functionalities allow for facile derivatization, enabling the development of analogs with tailored pharmacokinetic properties. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of prodrug derivatives with improved oral bioavailability, addressing one of the key limitations of the parent compound.

Looking ahead, the clinical translation of 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid faces several challenges, including optimizing its pharmacokinetic profile and ensuring safety in human trials. However, the compound's multifaceted biological activities and synthetic versatility position it as a valuable candidate for further development. Future research directions may include combination therapies, targeted delivery systems, and expanded mechanistic studies to fully elucidate its therapeutic potential.